Cas no 1807228-15-4 (4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride
• CAS No: 1807228-15-4
• MF: C₉H₇Cl₂NO₂S
• MW: 264.128379106522
• CID: 5002292
• Update Time: 2025-05-24

4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7Cl2NO2S/c1-6-8(5-12)7(4-10)2-3-9(6)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： JSLYZKKKHWOTOU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(CCl)=C(C#N)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3

Additional information on 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride

Comprehensive Overview of 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1807228-15-4)

4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1807228-15-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano group, and a sulfonyl chloride moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries value this compound for its reactivity, particularly in nucleophilic substitution reactions and as a building block for sulfonamide derivatives.

In recent years, the demand for high-purity sulfonyl chloride intermediates like 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride has surged due to advancements in drug discovery and material science. This compound is often searched alongside terms such as "sulfonation reagents", "pharmaceutical intermediates", and "custom synthesis of benzenesulfonyl derivatives", reflecting its critical role in R&D. Its application extends to the development of bioactive molecules and functional materials, aligning with trends in personalized medicine and sustainable chemistry.

The synthesis of 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride involves precise control of reaction conditions to ensure optimal yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Researchers frequently inquire about "scalable synthesis methods" and "stability under storage conditions", highlighting the need for reliable protocols in industrial settings. Proper handling and storage recommendations are essential to maintain its efficacy, though it is not classified as hazardous under standard guidelines.

From an SEO perspective, keywords like "CAS 1807228-15-4 supplier", "benzenesulfonyl chloride applications", and "cyano-substituted sulfonyl chlorides" are highly relevant. These terms cater to professionals seeking technical data, sourcing options, or comparative studies with analogous compounds. The compound’s role in peptide modification and polymer chemistry further broadens its appeal, addressing niche yet growing markets.

Innovations in green chemistry have also spotlighted 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride as a candidate for catalyzed reactions with reduced environmental impact. Queries such as "eco-friendly sulfonylation agents" and "solvent-free synthesis routes" indicate shifting industry priorities. This aligns with global initiatives to minimize waste and energy consumption in chemical manufacturing, making the compound a subject of academic and industrial collaboration.

In summary, 4-Chloromethyl-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1807228-15-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving research trends, ensure its continued relevance in scientific literature and commercial workflows. For detailed specifications or collaborative opportunities, stakeholders are encouraged to consult specialized databases or certified suppliers.